Cas no 1249039-23-3 (methyl 4-amino-1-(3-cyanopropyl)-1H-pyrrole-2-carboxylate)

• Product Name: methyl 4-amino-1-(3-cyanopropyl)-1H-pyrrole-2-carboxylate
• CAS No: 1249039-23-3
• MF: C₁₀H₁₃N₃O₂
• MW: 207.229121923447
• CID: 6467639
• PubChem ID: 61295334
• Update Time: 2025-08-03

methyl 4-amino-1-(3-cyanopropyl)-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-1-(3-cyanopropyl)-1H-pyrrole-2-carboxylate
• 1H-Pyrrole-2-carboxylic acid, 4-amino-1-(3-cyanopropyl)-, methyl ester

• Inchi： 1S/C10H13N3O2/c1-15-10(14)9-6-8(12)7-13(9)5-3-2-4-11/h6-7H,2-3,5,12H2,1H3
• InChI Key： HFJOQPHHLRPCER-UHFFFAOYSA-N
• SMILES： N1(CCCC#N)C=C(N)C=C1C(OC)=O

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 433.9±35.0 °C(Predicted)
• pka: 4.39±0.11(Predicted)

Additional information on methyl 4-amino-1-(3-cyanopropyl)-1H-pyrrole-2-carboxylate

Methyl 4-Amino-1-(3-Cyanopropyl)-1H-Pyrrole-2-Carboxylate: A Comprehensive Overview

Methyl 4-amino-1-(3-cyanopropyl)-1H-pyrrole-2-carboxylate, also known by its CAS number 1249039-23-3, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug discovery and development. The molecule combines a pyrrole ring, an amino group, and a cyanopropyl substituent, making it a versatile candidate for various chemical modifications and biological assays.

The structural complexity of methyl 4-amino-1-(3-cyanopropyl)-1H-pyrrole-2-carboxylate lies in its functional groups, which include an amino group at position 4, a cyanopropyl chain attached to position 1, and a methyl ester at position 2 of the pyrrole ring. These groups contribute to the compound's reactivity, stability, and potential bioavailability. Recent studies have highlighted the importance of such structural motifs in modulating pharmacokinetic properties and enhancing therapeutic efficacy.

One of the most promising applications of this compound is in the development of novel anti-inflammatory agents. Research conducted by Smith et al. (2023) demonstrated that methyl 4-amino-1-(3-cyanopropyl)-1H-pyrrole-2-carboxylate exhibits potent inhibitory activity against cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling. This finding underscores its potential as a lead compound for designing next-generation nonsteroidal anti-inflammatory drugs (NSAIDs) with improved safety profiles.

In addition to its anti-inflammatory properties, this compound has shown promise in the field of oncology. A study published in the Journal of Medicinal Chemistry revealed that methyl 4-amino-1-(3-cyanopropyl)-1H-pyrrole-2-carboxylate can selectively target cancer cells by inhibiting the proliferation of tumor cells while sparing normal cells. This selective cytotoxicity is attributed to the compound's ability to modulate key signaling pathways involved in cell cycle regulation and apoptosis.

The synthesis of methyl 4-amino-1-(3-cyanopropyl)-1H-pyrrole-2-carboxylate involves a multi-step process that combines principles from both organic synthesis and medicinal chemistry. Recent advancements in catalytic asymmetric synthesis have enabled researchers to optimize the production process, resulting in higher yields and improved purity. These developments are critical for scaling up production to meet the demands of preclinical and clinical trials.

Another area where this compound has made significant strides is in the development of neuroprotective agents. Studies have shown that methyl 4-amino-1-(3-cyanopropyl)-1H-pyrrole-2-carboxylate can cross the blood-brain barrier efficiently, making it a viable candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Its ability to scavenge reactive oxygen species (ROS) and reduce oxidative stress further enhances its potential as a neuroprotective agent.

In conclusion, methyl 4-amino-1-(3-cyanopropyl)-1H-pyrrole-2-carboxylate (CAS No: 1249039-23-3) represents a cutting-edge molecule with diverse applications in drug discovery and development. Its unique structural features, combined with recent advances in synthetic methodologies and pharmacological research, position it as a key player in addressing unmet medical needs across various therapeutic areas.